Cas no 110577-61-2 (Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)-)
110577-61-2 structure
Product Name:Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)-
CAS No:110577-61-2
MF:C13H16Cl2O
MW:259.171542167664
CID:209127
PubChem ID:184249
Update Time:2025-04-19
Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)-
- 2-[(4-chlorophenyl)methyl]-3,3-dimethylbutanoyl chloride
- Benzenepropanoyl chloride, 4-chloro-alpha-(1,1-dimethylethyl)-,
- DTXSID80911766
- 110577-61-2
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- Inchi: 1S/C13H16Cl2O/c1-13(2,3)11(12(15)16)8-9-4-6-10(14)7-5-9/h4-7,11H,8H2,1-3H3
- InChI Key: XGODFUMQYAHJDE-UHFFFAOYSA-N
- SMILES: ClC(C(CC1C=CC(=CC=1)Cl)C(C)(C)C)=O
Computed Properties
- Exact Mass: 258.05798
- Monoisotopic Mass: 258.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.148
- Boiling Point: 323.8°Cat760mmHg
- Flash Point: 129.3°C
- Refractive Index: 1.52
- PSA: 17.07
- LogP: 4.31020
Benzenepropanoylchloride, 4-chloro-a-(1,1-dimethylethyl)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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